Tert-butyl 2-cyanopiperazine-1-carboxylate hemioxalate

• CAS No.: 1523617-98-2
• Molecular Formula: C12H19N3O6
• Molecular Weight: 301.30 g/mol
• IUPAC Name: tert-butyl 2-cyanopiperazine-1-carboxylate;oxalic acid
• InChI: InChI=1S/C10H17N3O2.C2H2O4/c1-10(2,3)15-9(14)13-5-4-12-7-8(13)6-11;3-1(4)2(5)6/h8,12H,4-5,7H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: PVXWDIGUGTXWNW-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCNCC1C#N.CC(C)(C)OC(=O)N1CCNCC1C#N.C(=O)(C(=O)O)O
• Canonical SMILES: CC(C)(C)OC(=O)N1CCNCC1C#N.C(=O)(C(=O)O)O
• solubility: not available

Description

Tert-butyl 2-cyanopiperazine-1-carboxylate hemioxalate is a chemical compound with the molecular formula C10H17N3O2. It is a derivative of piperazine, a heterocyclic organic compound that contains two nitrogen atoms at opposite positions in a six-membered ring. This compound is often used in various chemical reactions and has applications in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tert-butyl 2-cyanopiperazine-1-carboxylate hemioxalate typically involves the reaction of tert-butyl 2-cyanopiperazine-1-carboxylate with oxalic acid. The reaction is carried out under controlled conditions to ensure the formation of the hemioxalate salt. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and the reaction is typically performed at room temperature.

Industrial Production Methods: In an industrial setting, the production of this compound involves large-scale synthesis using similar reaction conditions as in the laboratory. The process is optimized for yield and purity, and may involve additional purification steps such as recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: Tert-butyl